Cas no 1806285-83-5 (Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate
• CAS No: 1806285-83-5
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951991
• Update Time: 2025-06-07

Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)7-6(15)3-2-5(4-14)8(7)10(11,12)13/h2-3,15H,1H3
• InChI Key： DUIAUJHTXMRGAI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1C(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate

Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1806285-83-5): A Comprehensive Overview

Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1806285-83-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various biologically active molecules. The presence of both cyano and hydroxyl functional groups, alongside a trifluoromethyl substituent, endows it with distinct chemical properties that make it a valuable intermediate in drug development.

The compound's molecular structure, featuring a benzoate backbone, contributes to its versatility in organic synthesis. The benzoate group is particularly noteworthy, as it is commonly utilized in the preparation of esters and other derivatives that are integral to medicinal chemistry. The cyano group (-CN) introduces a polar region, enhancing the compound's solubility in polar solvents and facilitating its participation in nucleophilic addition reactions. In contrast, the hydroxyl group (-OH) provides a site for hydrogen bonding, which can influence the compound's interactions with biological targets.

The trifluoromethyl group (-CF₃) is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. This substituent is frequently employed in pharmaceuticals to improve pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation. Recent studies have highlighted the role of trifluoromethyl compounds in enhancing the binding affinity of drug molecules to their receptors, making them particularly valuable in the development of small-molecule inhibitors.

In the realm of pharmaceutical research, Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate has been explored as a precursor for various therapeutic agents. For instance, its derivatives have shown promise in the synthesis of anti-inflammatory and anti-cancer compounds. The cyano group can be converted into an amine or carboxylic acid, while the hydroxyl group can be modified into ether or ester functionalities. These transformations allow for the creation of diverse molecular architectures tailored to specific biological activities.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled researchers to construct complex derivatives with high precision. These methods not only enhance yield but also improve purity, which is crucial for pharmaceutical applications. The trifluoromethyl group, in particular, has been utilized in generating compounds with enhanced binding interactions due to its ability to modulate electronic properties and steric hindrance.

The benzoate moiety itself has been extensively studied for its pharmacological potential. Benzoate derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate serves as a versatile scaffold for designing novel therapeutic agents that leverage these properties. By incorporating additional functional groups or modifying existing ones, researchers can fine-tune the biological activity of these compounds to target specific diseases or conditions.

The hydroxyl group within this compound also plays a significant role in its reactivity and functionality. Hydroxyl-containing molecules are often involved in hydrogen bonding interactions, which are essential for drug-receptor binding. This property makes Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate a valuable building block for designing molecules that can effectively interact with biological targets. Furthermore, the presence of both cyano and hydroxyl groups allows for multiple points of functionalization, enabling the synthesis of complex derivatives with tailored properties.

In conclusion, Methyl 3-cyano-6-hydroxy-2-(trifluoromethyl)benzoate (CAS No. 1806285-83-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. The combination of cyano, hydroxyl, and trifluoromethyl groups provides multiple opportunities for functionalization and derivatization, allowing researchers to design novel therapeutic agents with enhanced efficacy and selectivity.